Cas no 28495-11-6 (Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-)

Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy- structure
28495-11-6 structure
Product Name:Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-
CAS No:28495-11-6
MF:C9H7Br2NO2
MW:320.965380907059
CID:239725
PubChem ID:29937322
Update Time:2025-04-19

Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-
    • 2-(3,5-dibromo-2-hydroxy-4-methoxyphenyl)acetonitrile
    • (3,5-Dibromo-2-hydroxy-4-methoxyphenyl)acetonitrile
    • 3,5-Dibrom-2-hydroxy-4-methoxyphenylacetonitril
    • 3,5-dibromo-2-hydroxy-4-methoxy-benzylnitrile
    • Acetonitrile,(3,5-dibromo-2-hydroxy-4-methoxyphenyl)-(8CI)
    • Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy
    • 28495-11-6
    • AKOS015967478
    • Benzeneacetonitrile, 3,5-dibromo-2-hydroxy-4-methoxy-
    • (3,5-DIBROMO-2-HYDROXY-4-METHOXY-PHENYL)-ACETONITRILE
    • DTXSID80652304
    • Inchi: 1S/C9H7Br2NO2/c1-14-9-6(10)4-5(2-3-12)8(13)7(9)11/h4,13H,2H2,1H3
    • InChI Key: RYKWNSCSQSDNAM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(CC#N)=C1O)Br)OC

Computed Properties

  • Exact Mass: 318.88400
  • Monoisotopic Mass: 318.88435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.883
  • Boiling Point: 396.5°C at 760 mmHg
  • Flash Point: 193.6°C
  • Refractive Index: 1.617
  • PSA: 53.25000
  • LogP: 2.99188

Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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